Cas no 140692-98-4 (3-Pyridinecarbonitrile, 6-chloro-2-(3-fluorophenyl)-)

3-Pyridinecarbonitrile, 6-chloro-2-(3-fluorophenyl)-, is a heterocyclic organic compound featuring a pyridine core substituted with a chloro group at the 6-position and a 3-fluorophenyl moiety at the 2-position, along with a nitrile functional group. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro and nitrile) and aromatic (fluorophenyl) groups enhances its utility in cross-coupling reactions and as a building block for bioactive molecules. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. The compound is particularly useful in the development of kinase inhibitors and other therapeutic agents.
3-Pyridinecarbonitrile, 6-chloro-2-(3-fluorophenyl)- structure
140692-98-4 structure
Product Name:3-Pyridinecarbonitrile, 6-chloro-2-(3-fluorophenyl)-
CAS No:140692-98-4
MF:C12H6ClFN2
MW:232.64084482193
CID:1296039
PubChem ID:21686999
Update Time:2025-06-09

3-Pyridinecarbonitrile, 6-chloro-2-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 6-chloro-2-(3-fluorophenyl)-
    • SCHEMBL9849412
    • 6-CHLORO-2-(3-FLUOROPHENYL)PYRIDINE-3-CARBONITRILE
    • 140692-98-4
    • 6-Chloro-2-(3-fluorophenyl)nicotinonitrile
    • Inchi: 1S/C12H6ClFN2/c13-11-5-4-9(7-15)12(16-11)8-2-1-3-10(14)6-8/h1-6H
    • InChI Key: LCNJTWANNRXMTL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C#N)C(C2C=CC=C(C=2)F)=N1

Computed Properties

  • Exact Mass: 232.02048
  • Monoisotopic Mass: 232.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.7A^2
  • XLogP3: 3.3

Experimental Properties

  • PSA: 36.68

3-Pyridinecarbonitrile, 6-chloro-2-(3-fluorophenyl)- Pricemore >>

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